Cas no 1888904-92-4 (2-(4-chlorophenyl)-2-methylpropane-1-sulfonyl fluoride)

• Product Name: 2-(4-chlorophenyl)-2-methylpropane-1-sulfonyl fluoride
• CAS No: 1888904-92-4
• MF: C₁₀H₁₂ClFO₂S
• MW: 250.717484474182
• CID: 6022769
• PubChem ID: 115046756
• Update Time: 2025-05-27

2-(4-chlorophenyl)-2-methylpropane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-2-methylpropane-1-sulfonyl fluoride
• 1888904-92-4
• EN300-1987667

• Inchi： 1S/C10H12ClFO2S/c1-10(2,7-15(12,13)14)8-3-5-9(11)6-4-8/h3-6H,7H2,1-2H3
• InChI Key： BUSZPIYNKBYTAZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C)(C)CS(=O)(=O)F

Computed Properties

• Exact Mass: 250.0230567g/mol
• Monoisotopic Mass: 250.0230567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(4-chlorophenyl)-2-methylpropane-1-sulfonyl fluoride

Comprehensive Overview of 2-(4-chlorophenyl)-2-methylpropane-1-sulfonyl fluoride (CAS No. 1888904-92-4)

2-(4-chlorophenyl)-2-methylpropane-1-sulfonyl fluoride (CAS No. 1888904-92-4) is a specialized sulfonyl fluoride derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and material science. This compound, characterized by its 4-chlorophenyl and methylpropane groups, is part of a growing class of sulfur-containing compounds that are being explored for their reactivity and utility in various industrial and research settings.

The molecular structure of 2-(4-chlorophenyl)-2-methylpropane-1-sulfonyl fluoride features a sulfonyl fluoride moiety, which is known for its high reactivity and ability to participate in click chemistry reactions. This makes it a valuable building block in the synthesis of more complex molecules, particularly in the development of protease inhibitors and other bioactive compounds. Researchers are increasingly interested in this compound due to its potential role in drug discovery and bioconjugation strategies, which are hot topics in the pharmaceutical industry.

One of the most frequently searched questions related to 2-(4-chlorophenyl)-2-methylpropane-1-sulfonyl fluoride is its stability and handling requirements. While the compound is stable under standard laboratory conditions, it is essential to store it in a cool, dry place away from moisture and strong oxidizing agents. Another common query revolves around its solubility, which is typically high in organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane (DCM), making it suitable for various synthetic applications.

In the context of green chemistry, 2-(4-chlorophenyl)-2-methylpropane-1-sulfonyl fluoride has been studied for its potential to reduce waste and improve reaction efficiency. Its ability to act as a sulfonylating agent in one-pot reactions aligns with the growing demand for sustainable chemical processes. This aspect is particularly relevant given the increasing focus on environmentally friendly synthesis methods in both academia and industry.

The compound's CAS No. 1888904-92-4 is often used as a unique identifier in chemical databases and regulatory documents, ensuring accurate tracking and compliance with international standards. Researchers and manufacturers frequently search for this CAS number to obtain detailed safety data sheets (SDS) and technical specifications, highlighting the importance of precise nomenclature in chemical commerce.

Recent advancements in high-throughput screening have also brought 2-(4-chlorophenyl)-2-methylpropane-1-sulfonyl fluoride into the spotlight. Its compatibility with automated synthesis platforms makes it a candidate for large-scale combinatorial chemistry projects, which are critical for accelerating drug development pipelines. This aligns with the broader trend of integrating artificial intelligence (AI) and machine learning into chemical research to predict reactivity and optimize synthetic routes.

Another area of interest is the compound's potential role in biomaterials and polymer chemistry. The sulfonyl fluoride group can serve as a reactive handle for modifying surfaces or creating cross-linked networks, which are essential for developing advanced materials with tailored properties. This application is particularly relevant to industries focused on nanotechnology and tissue engineering, where precise chemical functionalization is crucial.

In summary, 2-(4-chlorophenyl)-2-methylpropane-1-sulfonyl fluoride (CAS No. 1888904-92-4) is a versatile and highly functional compound with broad applicability in modern chemistry. Its unique structure and reactivity profile make it a valuable tool for researchers exploring drug discovery, green chemistry, and material science. As the demand for innovative chemical solutions grows, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in science and industry.